2-(2-Methylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole

• Molecular Formula: C16H11F3N2O
• Molecular Weight: 304.27 g/mol
• IUPAC Name: 2-(2-methylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C16H11F3N2O/c1-10-4-2-3-5-13(10)15-21-20-14(22-15)11-6-8-12(9-7-11)16(17,18)19/h2-9H,1H3
• InChI Key: YIZRIDFBMZXYNA-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=NN=C(O2)C3=CC=C(C=C3)C(F)(F)F

Description

2-(2-Methylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TFMPP, and it belongs to the class of psychoactive substances. TFMPP is a synthetic compound that is commonly used as a research tool in pharmacology and neuroscience.

Mechanism of Action

The mechanism of action of TFMPP is not fully understood, but it is believed to involve the modulation of serotonin signaling. TFMPP acts as a partial agonist at the 5-HT1B and 5-HT2C receptors, which leads to the activation of downstream signaling pathways. This activation can result in the release of neurotransmitters such as dopamine and norepinephrine, which can modulate various physiological processes.
Biochemical and Physiological Effects:
TFMPP has been shown to have various biochemical and physiological effects. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, which can lead to changes in mood, appetite, and sleep. TFMPP has also been shown to increase heart rate and blood pressure, which can have implications for cardiovascular health. Additionally, TFMPP has been shown to affect gastrointestinal motility, which can lead to changes in digestion and absorption.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages as a research tool. It is relatively easy to synthesize and has a high purity when prepared correctly. TFMPP is also relatively inexpensive compared to other research tools. However, TFMPP has some limitations. It has a short half-life, which can make it difficult to study its long-term effects. Additionally, TFMPP has some potential side effects, such as nausea, vomiting, and anxiety, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on TFMPP. One area of interest is the role of TFMPP in the regulation of mood and behavior. TFMPP has been shown to have effects on the serotonin system, which is involved in the regulation of mood and behavior. Further research is needed to understand the mechanisms underlying these effects and to identify potential therapeutic applications. Another area of interest is the role of TFMPP in the regulation of the cardiovascular system. TFMPP has been shown to increase heart rate and blood pressure, which can have implications for cardiovascular health. Future research is needed to understand the mechanisms underlying these effects and to identify potential therapeutic applications. Additionally, further research is needed to understand the long-term effects of TFMPP and its potential side effects.

Synthesis Methods

The synthesis of TFMPP involves the reaction of 2-methylbenzoyl chloride with 4-trifluoromethylphenylhydrazine in the presence of a base. The resulting product is then oxidized to form TFMPP. This synthesis method has been extensively studied, and various modifications have been proposed to improve the yield and purity of TFMPP.

Scientific Research Applications

TFMPP has been widely used as a research tool in pharmacology and neuroscience. It is commonly used to study the serotonin system and its role in various physiological and pathological conditions. TFMPP has been shown to act as a partial agonist at the 5-HT1B and 5-HT2C receptors, which are involved in the regulation of mood, appetite, and sleep. TFMPP has also been used to study the effects of serotonin on the cardiovascular system and the gastrointestinal tract.